Cas no 216663-40-0 (2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate)

2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate structure
216663-40-0 structure
Product Name:2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
CAS No:216663-40-0
MF:C18H21NO4S
MW:347.428643941879
CID:1092649
PubChem ID:10882569
Update Time:2025-04-20

2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • 2-O-benzyl 4-O-tert-butyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • DB-086480
    • 3(1,1-Dimethylethyl) 5-benzyl 2-amino-4-methylthiophene-3,5-dicarboxylate
    • 2-benzyl 4-(tert-butyl) 5-amino-3-methylthiophene-2,4-dicarboxylate
    • POHSMDPCCBQQJT-UHFFFAOYSA-N
    • SCHEMBL3491508
    • 216663-40-0
    • 2-Benzyl4-tert-Butyl5-amino-3-methylthiophene-2,4-dicarboxylate
    • Inchi: 1S/C18H21NO4S/c1-11-13(16(20)23-18(2,3)4)15(19)24-14(11)17(21)22-10-12-8-6-5-7-9-12/h5-9H,10,19H2,1-4H3
    • InChI Key: POHSMDPCCBQQJT-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC(C)(C)C)C(C)=C1C(=O)OCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 347.11912932g/mol
  • Monoisotopic Mass: 347.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 107Ų

2-Benzyl 4-tert-Butyl 5-amino-3-methylthiophene-2,4-dicarboxylate Pricemore >>

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